Cas no 1805602-17-8 (3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-carboxylic acid
• CAS No: 1805602-17-8
• MF: C₈H₇F₂NO₄
• MW: 219.142289400101
• CID: 4887654
• Update Time: 2025-06-11

3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-carboxylic acid

• Inchi： 1S/C8H7F2NO4/c1-15-7-5(6(9)10)4(8(13)14)3(12)2-11-7/h2,6,12H,1H3,(H,13,14)
• InChI Key： ZGAQQLDKKDQIMI-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1C(=O)O)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 1.5
• Topological Polar Surface Area: 79.6

Additional information on 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-carboxylic acid

Introduction to 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-carboxylic acid (CAS No. 1805602-17-8)

3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-carboxylic acid, identified by the chemical identifier CAS No. 1805602-17-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, a group of heterocyclic compounds known for their diverse biological activities and industrial applications. The structural features of 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-carboxylic acid, particularly the presence of a difluoromethyl group, a hydroxy moiety, and a methoxy substituent on the pyridine ring, contribute to its unique chemical properties and potential pharmacological significance.

The difluoromethyl group is a key structural element that enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for drug development. This group is often incorporated into pharmaceutical agents to improve their pharmacokinetic profiles, including bioavailability and half-life. Additionally, the hydroxy and methoxy functional groups introduce polar characteristics to the molecule, which can influence its solubility and interaction with biological targets. These features collectively make 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-carboxylic acid a promising scaffold for further derivatization and exploration in medicinal chemistry.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their wide range of biological activities. Studies have demonstrated that pyridine-based compounds exhibit properties such as antimicrobial, anti-inflammatory, antiviral, and anticancer effects. The structural diversity of pyridine derivatives allows for the design of molecules with tailored biological responses, making them valuable tools in drug discovery and development. The compound 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-carboxylic acid is no exception and has been explored in various research settings for its potential therapeutic applications.

One of the most compelling aspects of 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-carboxylic acid is its role as a building block in the synthesis of more complex pharmaceutical agents. Researchers have utilized this compound to develop novel molecules with enhanced efficacy and reduced side effects. For instance, derivatives of this compound have been investigated for their potential in treating neurological disorders, where the precise modulation of molecular interactions is crucial. The ability to fine-tune the structure of these derivatives allows scientists to optimize their pharmacological properties, leading to more effective therapeutic interventions.

The chemical synthesis of 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-carboxylic acid involves multi-step reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the desired pyridine core. These synthetic strategies not only facilitate the production of the compound but also enable the introduction of additional functional groups for further derivatization. The robustness of these synthetic routes underscores the compound's versatility as a pharmaceutical intermediate.

From a medicinal chemistry perspective, 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-carboxylic acid has been studied for its potential role in modulating enzyme activity and receptor binding. Its structural features suggest that it may interact with biological targets such as kinases, proteases, and other enzymes involved in disease pathways. By understanding these interactions at a molecular level, researchers can design molecules that selectively inhibit or activate specific enzymatic processes, thereby addressing unmet medical needs. The compound's ability to serve as a scaffold for structure-based drug design makes it an invaluable asset in modern pharmaceutical research.

The pharmacokinetic properties of 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-carboxylic acid are also subjects of interest due to their impact on drug efficacy and safety. Studies have shown that modifications at key positions on the pyridine ring can significantly alter metabolic pathways and distribution profiles within the body. By leveraging this knowledge, scientists can engineer derivatives with improved pharmacokinetic profiles, ensuring better patient outcomes. The integration of computational modeling techniques has further enhanced our understanding of how structural changes influence drug behavior, providing a rational basis for designing next-generation therapeutics.

In conclusion,3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-carboxylic acid (CAS No. 1805602-17-8) represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery and development. Its unique structural features make it a versatile intermediate for synthesizing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications for this compound,3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-4-carboxylic acid is poised to play an increasingly important role in addressing complex medical challenges worldwide.